(2-hydroxy-3-phosphonooxy-propanoyl)oxyphosphonic acid
(2-hydroxy-3-phosphonooxy-propanoyl)oxyphosphonic acid
Glyceric acid 1,3-biphosphate is an acyclic mixed acid anhydride.
Glyceric acid 1, 3-biphosphate, also known as 1, 3-biphosphoglycerate or 3-phosphoglyceroyl phosphate, belongs to the class of organic compounds known as acyl monophosphates. These are organic compounds containing a monophosphate linked to an acyl group. They have the general structure R-CO-P(O)(O)OH, R=H or organyl. Glyceric acid 1, 3-biphosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Glyceric acid 1, 3-biphosphate has been primarily detected in blood. Within the cell, glyceric acid 1, 3-biphosphate is primarily located in the cytoplasm. Glyceric acid 1, 3-biphosphate exists in all eukaryotes, ranging from yeast to humans. Glyceric acid 1, 3-biphosphate participates in a number of enzymatic reactions. In particular, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Furthermore, Glyceric acid 1, 3-biphosphate can be converted into 2, 3-diphosphoglyceric acid; which is catalyzed by the enzyme bisphosphoglycerate mutase. Furthermore, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Finally, Glyceric acid 1, 3-biphosphate can be biosynthesized from 3-phosphoglyceric acid through its interaction with the enzyme pantothenate kinase 1. In humans, glyceric acid 1, 3-biphosphate is involved in the glycogenosis, type ic pathway, the triosephosphate isomerase pathway, the glycogenosis, type ib pathway, and the glycolysis pathway. Glyceric acid 1, 3-biphosphate is also involved in several metabolic disorders, some of which include glycogen synthetase deficiency, the glycogenosis, type iv. amylopectinosis, anderson disease pathway, the glycogenosis, type vii. tarui disease pathway, and the glycogenosis, type iii. cori disease, debrancher glycogenosis pathway.
Glyceric acid 1, 3-biphosphate, also known as 1, 3-biphosphoglycerate or 3-phosphoglyceroyl phosphate, belongs to the class of organic compounds known as acyl monophosphates. These are organic compounds containing a monophosphate linked to an acyl group. They have the general structure R-CO-P(O)(O)OH, R=H or organyl. Glyceric acid 1, 3-biphosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Glyceric acid 1, 3-biphosphate has been primarily detected in blood. Within the cell, glyceric acid 1, 3-biphosphate is primarily located in the cytoplasm. Glyceric acid 1, 3-biphosphate exists in all eukaryotes, ranging from yeast to humans. Glyceric acid 1, 3-biphosphate participates in a number of enzymatic reactions. In particular, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Furthermore, Glyceric acid 1, 3-biphosphate can be converted into 2, 3-diphosphoglyceric acid; which is catalyzed by the enzyme bisphosphoglycerate mutase. Furthermore, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Finally, Glyceric acid 1, 3-biphosphate can be biosynthesized from 3-phosphoglyceric acid through its interaction with the enzyme pantothenate kinase 1. In humans, glyceric acid 1, 3-biphosphate is involved in the glycogenosis, type ic pathway, the triosephosphate isomerase pathway, the glycogenosis, type ib pathway, and the glycolysis pathway. Glyceric acid 1, 3-biphosphate is also involved in several metabolic disorders, some of which include glycogen synthetase deficiency, the glycogenosis, type iv. amylopectinosis, anderson disease pathway, the glycogenosis, type vii. tarui disease pathway, and the glycogenosis, type iii. cori disease, debrancher glycogenosis pathway.
Brand Name:
Vulcanchem
CAS No.:
1981-49-3
VCID:
VC0158060
InChI:
InChI=1S/C3H8O10P2/c4-2(1-12-14(6,7)8)3(5)13-15(9,10)11/h2,4H,1H2,(H2,6,7,8)(H2,9,10,11)
SMILES:
C(C(C(=O)OP(=O)(O)O)O)OP(=O)(O)O
Molecular Formula:
C3H8O10P2
Molecular Weight:
266.04 g/mol
(2-hydroxy-3-phosphonooxy-propanoyl)oxyphosphonic acid
CAS No.: 1981-49-3
Main Products
VCID: VC0158060
Molecular Formula: C3H8O10P2
Molecular Weight: 266.04 g/mol
| CAS No. | 1981-49-3 |
|---|---|
| Product Name | (2-hydroxy-3-phosphonooxy-propanoyl)oxyphosphonic acid |
| Molecular Formula | C3H8O10P2 |
| Molecular Weight | 266.04 g/mol |
| IUPAC Name | phosphono 2-hydroxy-3-phosphonooxypropanoate |
| Standard InChI | InChI=1S/C3H8O10P2/c4-2(1-12-14(6,7)8)3(5)13-15(9,10)11/h2,4H,1H2,(H2,6,7,8)(H2,9,10,11) |
| Standard InChIKey | LJQLQCAXBUHEAZ-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)OP(=O)(O)O)O)OP(=O)(O)O |
| Canonical SMILES | C(C(C(=O)OP(=O)(O)O)O)OP(=O)(O)O |
| Physical Description | Solid |
| Description | Glyceric acid 1,3-biphosphate is an acyclic mixed acid anhydride. Glyceric acid 1, 3-biphosphate, also known as 1, 3-biphosphoglycerate or 3-phosphoglyceroyl phosphate, belongs to the class of organic compounds known as acyl monophosphates. These are organic compounds containing a monophosphate linked to an acyl group. They have the general structure R-CO-P(O)(O)OH, R=H or organyl. Glyceric acid 1, 3-biphosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Glyceric acid 1, 3-biphosphate has been primarily detected in blood. Within the cell, glyceric acid 1, 3-biphosphate is primarily located in the cytoplasm. Glyceric acid 1, 3-biphosphate exists in all eukaryotes, ranging from yeast to humans. Glyceric acid 1, 3-biphosphate participates in a number of enzymatic reactions. In particular, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Furthermore, Glyceric acid 1, 3-biphosphate can be converted into 2, 3-diphosphoglyceric acid; which is catalyzed by the enzyme bisphosphoglycerate mutase. Furthermore, Glyceric acid 1, 3-biphosphate can be biosynthesized from D-glyceraldehyde 3-phosphate through the action of the enzyme glyceraldehyde-3-phosphate dehydrogenase. Finally, Glyceric acid 1, 3-biphosphate can be biosynthesized from 3-phosphoglyceric acid through its interaction with the enzyme pantothenate kinase 1. In humans, glyceric acid 1, 3-biphosphate is involved in the glycogenosis, type ic pathway, the triosephosphate isomerase pathway, the glycogenosis, type ib pathway, and the glycolysis pathway. Glyceric acid 1, 3-biphosphate is also involved in several metabolic disorders, some of which include glycogen synthetase deficiency, the glycogenosis, type iv. amylopectinosis, anderson disease pathway, the glycogenosis, type vii. tarui disease pathway, and the glycogenosis, type iii. cori disease, debrancher glycogenosis pathway. |
| Synonyms | 1,3-biphosphoglycerate 1,3-biphosphoglyceric acid 1,3-bisphosphoglycerate 1,3-diphosphoglycerate 3-phosphoglyceroyl phosphate glycerate 1,3-biphosphate |
| PubChem Compound | 683 |
| Last Modified | Nov 11 2021 |
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